Cas no 2097957-67-8 (Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate
• CAS No: 2097957-67-8
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 5723872
• PubChem ID: 122239247
• Update Time: 2025-05-20

Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0022743
• F1967-7925
• methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate
• 2097957-67-8
• AKOS040812234
• Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H9FN2O2/c1-17-12(16)11-6-10(14-7-15-11)8-4-2-3-5-9(8)13/h2-7H,1H3
• InChI Key： HVGSVDVUXJHFID-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C(=O)OC)N=CN=1

Computed Properties

• Exact Mass: 232.06480570g/mol
• Monoisotopic Mass: 232.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.1Ų

Additional information on Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate

Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate (CAS No. 2097957-67-8): A Key Intermediate in Modern Pharmaceutical Research

Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate, identified by its CAS number 2097957-67-8, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound has garnered significant attention due to its structural versatility and its potential applications in the development of novel therapeutic agents. The presence of a fluorophenyl moiety and a pyrimidine core makes it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced pharmacological properties.

The pyrimidine ring, a fundamental heterocyclic structure, is widely recognized for its role in numerous biologically active compounds. Its incorporation into drug candidates often leads to improved metabolic stability, better bioavailability, and enhanced binding affinity to biological targets. In particular, the 4-carboxylate group in Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

The fluorine atom in the 2-fluorophenyl group is another critical feature that contributes to the compound's appeal. Fluorine substitution is a well-established strategy in drug design, as it can modulate the electronic properties of a molecule, influence its solubility, and improve its metabolic profile. Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the efficacy of antiviral and anticancer agents. For instance, fluorinated pyrimidines have been shown to exhibit potent activity against various viral strains by interfering with viral replication mechanisms.

In the context of contemporary pharmaceutical research, Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate has been explored as a precursor in the synthesis of inhibitors targeting enzymes involved in cancer progression. Pyrimidine-based inhibitors have demonstrated significant promise in clinical trials, particularly those targeting kinases and other enzymes that play crucial roles in tumor growth and survival. The structural features of this compound make it an ideal candidate for generating derivatives with high selectivity and low toxicity.

Moreover, the compound's potential extends beyond oncology. Researchers are investigating its utility in developing treatments for infectious diseases and inflammatory conditions. The ability to modify the pyrimidine core and the fluoro-substituted phenyl ring allows for the creation of molecules that can interact with a wide range of biological targets. For example, derivatives of Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate have shown promise in preclinical studies as modulators of immune responses, offering new avenues for therapeutic intervention.

The synthesis of Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 2-fluorobenzaldehyde and malononitrile, which are coupled via condensation reactions to form the pyrimidine core. Subsequent functionalization steps introduce the carboxylate group at the 4-position, followed by esterification to yield the final product.

The importance of high-purity intermediates cannot be overstated when working with such sensitive compounds. Impurities can significantly impact the yield and quality of downstream products, making rigorous purification techniques essential. Advanced chromatographic methods and crystallization techniques are often employed to ensure that Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate meets the stringent standards required for pharmaceutical applications.

In conclusion, Methyl 6-(2-fluorophenyl)pyrimidine-4-carboxylate (CAS No. 2097957-67-8) represents a cornerstone in modern pharmaceutical research. Its unique structural features make it a versatile building block for developing innovative therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.